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Compound of Interest

Compound Name: (-)-Isolariciresinol 9'-O-glucoside

Cat. No.: B1499453

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isolariciresinol 9'-O-glucoside is a naturally occurring lignan glycoside with the confirmed
CAS number 143236-04-8[1][2][3][4][5]. This document serves as a comprehensive technical
resource, consolidating the available chemical and physical data. While its counterpart, (+)-
Isolariciresinol 9'-O-glucoside (CAS: 63358-12-3)[6][7][8][9][10], is more frequently cited in
commercial listings, this guide focuses on the specific (-) stereocisomer. Despite general
attributions of antioxidant, anti-inflammatory, and anticancer properties to this class of
compounds, detailed experimental data, specific biological activities quantified through in-vitro
or in-vivo studies, and elucidated signaling pathways for (-)-Isolariciresinol 9'-O-glucoside
are not extensively documented in currently available scientific literature. This guide presents
the foundational chemical information and highlights the significant opportunities for future
research into the pharmacological potential of this specific stereocisomer.

Chemical and Physical Properties

The fundamental properties of (-)-Isolariciresinol 9'-O-glucoside are summarized below. It is
important to note that while the molecular formula and weight are consistent across
stereoisomers, other properties may vary.
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Property Value Source

CAS Number 143236-04-8 [1[12][213][4]5]
Molecular Formula C26H34011 [1][11]
Molecular Weight 522.54 g/mol [1][11]
Appearance Powder [11][5]

_ 297.0% - 298% (as
Purity _ , [2][5]
commercially available)

- Soluble in DMSO, Pyridine,
Solubility [5]
Methanol, Ethanol

Store protected from air and
Storage light, refrigerated or frozen (2-8  [5]
OC)

Stereochemistry and Structural Information

(-)-Isolariciresinol 9'-O-glucoside is a stereoisomer of the more commercially referenced (+)-
Isolariciresinol 9'-O-glucoside. The structural distinction is crucial in pharmacology as different
stereoisomers can exhibit varied biological activities and metabolic fates.

e Synonyms: (-)-Isolariciresinol 3a-O-p-D-glucopyranoside[1][11][2][4]
e InChl Key: AHYOMNWKYGMYMB-PBJGOBETSA-N][1]

e SMILES: C(O[C@ @H]10--INVALID-LINK----INVALID-LINK----INVALID-LINK--[C@H]10)
[C@H]2--INVALID-LINK--C4=CC(OC)=C(0O)C=C4[1]

Experimental Protocols

A thorough review of scientific literature did not yield detailed, reproducible experimental
protocols specifically for the biological evaluation of (-)-Isolariciresinol 9'-O-glucoside.
However, based on the general understanding of lignan glycosides, the following represents a
logical workflow for future investigation.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/143236-04-8/
https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
http://www.biobiopha.com/view/xlswEPC/2/36/view/3454.html
https://www.invivochem.cn/product/V95794
https://www.medchemexpress.com/minus-isolariciresinol-9-o-glucoside.html
https://www.chemfaces.com/coa/Isolariciresinol-9-O-glucoside-CFN89431-COA.pdf
https://cymitquimica.com/cas/143236-04-8/
https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
https://cymitquimica.com/cas/143236-04-8/
https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
https://www.chemfaces.com/coa/Isolariciresinol-9-O-glucoside-CFN89431-COA.pdf
http://www.biobiopha.com/view/xlswEPC/2/36/view/3454.html
https://www.chemfaces.com/coa/Isolariciresinol-9-O-glucoside-CFN89431-COA.pdf
https://www.chemfaces.com/coa/Isolariciresinol-9-O-glucoside-CFN89431-COA.pdf
https://www.chemfaces.com/coa/Isolariciresinol-9-O-glucoside-CFN89431-COA.pdf
https://www.benchchem.com/product/b1499453?utm_src=pdf-body
https://cymitquimica.com/cas/143236-04-8/
https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
http://www.biobiopha.com/view/xlswEPC/2/36/view/3454.html
https://www.medchemexpress.com/minus-isolariciresinol-9-o-glucoside.html
https://cymitquimica.com/cas/143236-04-8/
https://cymitquimica.com/cas/143236-04-8/
https://www.benchchem.com/product/b1499453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Isolation & Characterization

Isolation from Plant Source
(e.g., Oplopanax horridus)

:

Chromatographic Purification
(HPLC)

:

Structural Characterization

(NMR, MS)
n Vitro Assays In Vivo Models
Selection Of. Relevant Selection of Animal Model
Cell Lines
Cytotoxicity Assays Antioxidant Activity Anti-inflammatory Assays . - .
(e.g., MTT, LDH) (e.g., DPPH, ABTS) (e.g., NO, cytokine measurement) Dosing and Administration

l

Efficacy Evaluation

:

Toxicology Studies

Mechanistic Studies

Western Blot Analysis
(Protein Expression)

gPCR
(Gene Expression)

Flow Cytometry
(Cell Cycle, Apoptosis)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1499453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Figure 1. Proposed experimental workflow for investigating the bioactivity of (-)-
Isolariciresinol 9'-O-glucoside.

Potential Signaling Pathways

While specific signaling pathways modulated by (-)-Isolariciresinol 9'-O-glucoside have not
been experimentally determined, related lignans have been shown to influence pathways
associated with inflammation and oxidative stress. Future research could explore the impact of
this compound on pathways such as the PI3K/Akt signaling pathway, which is implicated in cell
survival and proliferation. Lignans from Patrinia scabiosaefolia have been shown to improve
insulin resistance by activating this pathway[12].
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Figure 2. Hypothesized interaction of (-)-Isolariciresinol 9'-O-glucoside with the PI3K/Akt
signaling pathway.

Conclusion and Future Directions

(-)-1solariciresinol 9'-O-glucoside (CAS: 143236-04-8) is a distinct chemical entity from its (+)
stereoisomer. While its chemical properties are being established, a significant gap exists in the
scientific literature regarding its biological activity and mechanism of action. The information
presented in this guide provides a foundation for researchers and drug development
professionals to embark on a more detailed investigation of this compound. Future studies
should focus on comprehensive in vitro and in vivo evaluations to quantify its potential
therapeutic effects and to elucidate the specific signaling pathways it modulates. Such research
is critical to unlocking the potential of (-)-Isolariciresinol 9'-O-glucoside as a novel
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemnorm.com/Product/(-)-Isolariciresinol_9%27-O-glucoside-TBW04174.html
https://www.researchgate.net/publication/11908154_Secoisolariciresinol_diglucoside_from_flaxseed_delays_the_development_of_type_2_diabetes_in_Zucker_rat
https://www.benchchem.com/product/b1499453#isolariciresinol-9-o-glucoside-cas-number
https://www.benchchem.com/product/b1499453#isolariciresinol-9-o-glucoside-cas-number
https://www.benchchem.com/product/b1499453#isolariciresinol-9-o-glucoside-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1499453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

